Cas no 1024718-82-8 (2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid)

• Product Name: 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid
• CAS No: 1024718-82-8
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 4568411
• Update Time: 2025-10-24

2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-([2-(1H-INDOL-3-YL)ETHYL]AMINO)-4-(4-METHYLPHENYL)-4-OXOBUTANOIC ACID
• 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid

• Inchi： 1S/C21H22N2O3/c1-14-6-8-15(9-7-14)20(24)12-19(21(25)26)22-11-10-16-13-23-18-5-3-2-4-17(16)18/h2-9,13,19,22-23H,10-12H2,1H3,(H,25,26)
• InChI Key： XSSTYCVTZTYEGV-UHFFFAOYSA-N
• SMILES： C12C=CC=CC=1NC=C2CCNC(C(=O)O)CC(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 350.163043g/mol
• Monoisotopic Mass: 350.163043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 350.4g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 82.2Ų

Additional information on 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid

Professional Introduction to Compound with CAS No. 1024718-82-8 and Product Name: 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic Acid

The compound with the CAS number 1024718-82-8 and the product name 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates several key functional groups, including an indole moiety and a tertiary amine, which are known to contribute to its biological activity and pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of indole derivatives in the development of novel therapeutic agents. The indole ring, a prominent feature in 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid, is renowned for its role in modulating various biological pathways. Studies have demonstrated that indole-based compounds can exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the indole moiety in this compound suggests that it may possess similar therapeutic benefits, making it a promising candidate for further investigation.

The secondary amine functionality in the molecular structure of 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid further enhances its potential as a pharmacological agent. Tertiary amines are known to be involved in various biological processes and have been widely utilized in the synthesis of bioactive molecules. The specific arrangement of atoms around the amine group can influence the compound's solubility, bioavailability, and interaction with biological targets. This structural feature makes 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid a versatile scaffold for designing molecules with tailored pharmacological properties.

The 4-methylphenyl group, another key component of this compound, contributes to its overall stability and reactivity. This aromatic ring system is often employed in pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. The combination of the 4-methylphenyl group with the indole and amine functionalities creates a complex molecular environment that can interact with multiple biological targets. Such interactions are crucial for developing drugs that can modulate complex disease pathways effectively.

In recent years, there has been a growing interest in exploring novel compounds that can modulate neurotransmitter systems. The structure of 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid suggests that it may interact with neurotransmitter receptors or enzymes, potentially leading to therapeutic effects in neurological disorders. For instance, compounds with similar structural features have been investigated for their potential role in treating conditions such as depression, anxiety, and neurodegenerative diseases. Further research is warranted to elucidate the exact mechanisms through which this compound exerts its effects.

The synthesis of 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies are employed to ensure high yield and purity. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and purification by chromatography are commonly used in the preparation of this compound. The synthetic route also emphasizes minimizing side reactions and maximizing atom economy to achieve an efficient and environmentally friendly production process.

Evaluation of the pharmacological properties of 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid involves both in vitro and in vivo studies. In vitro assays are conducted to assess interactions with specific biological targets such as enzymes or receptors. These studies provide preliminary data on the compound's potency and selectivity. Subsequently, in vivo studies are performed to evaluate its efficacy and safety in animal models. These studies help determine whether the compound is suitable for further development into a therapeutic agent.

The potential applications of 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid extend beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for designing molecules with novel mechanisms of action. This opens up possibilities for addressing unmet medical needs and developing next-generation therapeutics. Additionally, the compound's versatility allows for modifications that can enhance its pharmacological properties or tailor it for specific indications.

As research continues to uncover new insights into drug design and development, compounds like 2-{[2-(1H-indol-3-yl)ethyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid will play a crucial role in advancing medical science. Their complex structures and multifunctional properties offer opportunities for innovation across various therapeutic domains. By leveraging cutting-edge synthetic techniques and pharmacological evaluations, researchers can harness these compounds' potential to develop effective treatments for a wide range of diseases.